Cas no 2229345-91-7 (methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate)

• Product Name: methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate
• CAS No: 2229345-91-7
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 6139175
• PubChem ID: 165673644
• Update Time: 2025-06-12

methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate
• EN300-1921287
• 2229345-91-7

• Inchi： 1S/C9H11BrO2S/c1-6(4-10)8-3-7(5-13-8)9(11)12-2/h3,5-6H,4H2,1-2H3
• InChI Key： PFZLQJHTALEGGR-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=CC(C(=O)OC)=CS1

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Additional information on methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate

Methyl 5-(1-Bromopropan-2-yl)thiophene-3-carboxylate (CAS No. 2229345-91-7): A Comprehensive Overview

Methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate (CAS No. 2229345-91-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a brominated propyl group and a methyl ester functionality. These structural features make it an attractive candidate for various applications, including the synthesis of more complex molecules and the development of novel pharmaceuticals.

The thiophene ring, a five-membered heterocyclic compound containing one sulfur atom, is known for its aromatic stability and electronic properties. The presence of the bromine atom in the propyl side chain provides a versatile handle for further chemical modifications, such as cross-coupling reactions and nucleophilic substitutions. The methyl ester group, on the other hand, offers opportunities for functionalization and derivatization, making this compound a valuable building block in synthetic chemistry.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility and utility of methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate. For instance, palladium-catalyzed cross-coupling reactions have been widely employed to introduce various functional groups at the bromine position, leading to the synthesis of diverse derivatives with potential biological activities. These derivatives have been explored in the context of drug discovery, particularly in the development of small molecule inhibitors and modulators of protein-protein interactions.

In the realm of medicinal chemistry, methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate has shown promise as a starting material for the synthesis of compounds with therapeutic potential. One notable application is in the development of anti-inflammatory agents. Research has demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, studies have explored its potential as an antitumor agent, with preliminary results indicating its ability to inhibit cancer cell proliferation and induce apoptosis.

The electronic properties of the thiophene ring also make methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate an interesting candidate for applications in materials science. For example, thiophene-based polymers have been extensively studied for their use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. The presence of the bromine atom and methyl ester group can be leveraged to fine-tune the electronic properties of these materials, enhancing their performance in various electronic applications.

From a synthetic perspective, methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate can be prepared through several routes. One common approach involves the reaction of 5-bromomethylthiophene with propargylic alcohol followed by esterification with methanol. This method provides good yields and high purity, making it suitable for large-scale production. Alternative synthetic strategies have also been reported, including metal-catalyzed cyclizations and radical-mediated reactions, which offer additional flexibility in terms of functional group compatibility and reaction conditions.

In conclusion, methyl 5-(1-bromopropan-2-yl)thiophene-3-carboxylate (CAS No. 2229345-91-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.